Cas no 128263-65-0 (1-(5-(Trifluoromethyl)pyridin-2-yl)piperazine hydrochloride)

• Product Name: 1-(5-(Trifluoromethyl)pyridin-2-yl)piperazine hydrochloride
• CAS No: 128263-65-0
• MF: C₁₀H₁₃ClF₃N₃
• MW: 267.67853140831
• MDL: MFCD07286595
• CID: 2191863
• Update Time: 2025-05-20

1-(5-(Trifluoromethyl)pyridin-2-yl)piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[5-(trifluoromethyl)-2-pyridinyl]-, hydrochloride (1:1)
• 1-(5-(Trifluoromethyl)pyridin-2-yl)piperazine hydrochloride
• 1-[5-(trifluoromethyl)pyridin-2-yl]piperazine hydrochloride
• PC401074
• Z56960225
• 1-(5-(Trifluoromethyl)pyridin-2-yl)piperazinehydrochloride

• MDL： MFCD07286595
• Inchi： 1S/C10H12F3N3.ClH/c11-10(12,13)8-1-2-9(15-7-8)16-5-3-14-4-6-16;/h1-2,7,14H,3-6H2;1H
• InChI Key： HKXKUXFZXBMZKK-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=CN=C(C=C1)N1CCNCC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 226
• Topological Polar Surface Area: 28.2

Additional information on 1-(5-(Trifluoromethyl)pyridin-2-yl)piperazine hydrochloride

1-(5-(Trifluoromethyl)pyridin-2-yl)piperazine hydrochloride: A Comprehensive Overview

The compound with CAS No. 128263-65-0, commonly referred to as 1-(5-(Trifluoromethyl)pyridin-2-yl)piperazine hydrochloride, has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is a derivative of piperazine, a six-membered ring containing two nitrogen atoms, which is widely used in drug design due to its unique pharmacokinetic properties. The trifluoromethyl group attached to the pyridine ring introduces additional functionality, enhancing the compound's potential for various applications.

Recent studies have highlighted the importance of piperazine derivatives in the development of novel therapeutics. The presence of the trifluoromethyl group in 1-(5-(Trifluoromethyl)pyridin-2-yl)piperazine hydrochloride confers enhanced stability and bioavailability, making it a promising candidate for drug delivery systems. Researchers have explored its role in inhibiting key enzymes involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's, demonstrating its potential as a lead compound for future medications.

In addition to its pharmacological applications, this compound has shown remarkable properties in material science. The hydrochloride salt form of 1-(5-(Trifluoromethyl)pyridin-2-yl)piperazine exhibits excellent solubility in polar solvents, making it suitable for use in polymer synthesis and advanced materials engineering. Its ability to form stable crystalline structures has been leveraged in the development of high-performance polymers used in aerospace and electronics industries.

Recent advancements in computational chemistry have further elucidated the molecular interactions of 1-(5-(Trifluoromethyl)pyridin-2-yl)piperazine hydrochloride. Quantum mechanical simulations have revealed that the trifluoromethyl group significantly influences the electronic distribution of the molecule, enhancing its reactivity towards certain biochemical pathways. This insight has paved the way for more targeted drug design strategies, reducing the need for trial-and-error approaches in preclinical studies.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the trifluoromethyl group is achieved through electrophilic substitution reactions, while the piperazine ring is formed via a nucleophilic cyclization mechanism. These steps ensure high purity and structural integrity, which are critical for maintaining the compound's biological activity.

As research into 1-(5-(Trifluoromethyl)pyridin-2-yl)piperazine hydrochloride continues to expand, its potential applications are becoming increasingly diverse. From drug discovery to materials innovation, this compound represents a prime example of how chemical modifications can unlock new functionalities and opportunities across multiple disciplines.